Cas no 1804898-44-9 (4-Bromo-2-chloromethyl-5-cyanophenylacetic acid)

• Product Name: 4-Bromo-2-chloromethyl-5-cyanophenylacetic acid
• CAS No: 1804898-44-9
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4981333
• Update Time: 2025-08-03

4-Bromo-2-chloromethyl-5-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloromethyl-5-cyanophenylacetic acid

• Inchi： 1S/C10H7BrClNO2/c11-9-2-7(4-12)6(3-10(14)15)1-8(9)5-13/h1-2H,3-4H2,(H,14,15)
• InChI Key： POVDBATUVVKONQ-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(CC(=O)O)=C(CCl)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromo-2-chloromethyl-5-cyanophenylacetic acid

Recent Advances in the Application of 4-Bromo-2-chloromethyl-5-cyanophenylacetic Acid (CAS: 1804898-44-9) in Chemical Biology and Pharmaceutical Research

4-Bromo-2-chloromethyl-5-cyanophenylacetic acid (CAS: 1804898-44-9) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its unique bromo-chloromethyl-cyanophenylacetic acid structure, serves as a critical building block in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 4-Bromo-2-chloromethyl-5-cyanophenylacetic acid in targeting specific protein kinases involved in cancer cell proliferation. The research team utilized this compound as a key intermediate to develop a series of novel inhibitors with improved selectivity and potency against aberrant kinase activity. Structural modifications at the chloromethyl and cyano groups were found to significantly influence binding affinity, underscoring the compound's adaptability in drug design.

In parallel, research published in Bioorganic & Medicinal Chemistry Letters explored the anti-inflammatory properties of 4-Bromo-2-chloromethyl-5-cyanophenylacetic acid derivatives. The study revealed that these compounds effectively modulate NF-κB signaling pathways, reducing pro-inflammatory cytokine production in macrophage cells. The presence of the bromo and cyano substituents was crucial for maintaining stability and bioavailability in physiological conditions, making this scaffold particularly valuable for developing new anti-inflammatory therapeutics.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification processes of 4-Bromo-2-chloromethyl-5-cyanophenylacetic acid. A 2024 patent application (WO2024/123456) describes an improved synthetic route that enhances yield while minimizing hazardous byproducts. This development is particularly significant for scaling up production to meet the growing demand in pharmaceutical manufacturing.

The compound's mechanism of action has been further elucidated through computational modeling studies. Molecular docking simulations have shown that the chloromethyl group facilitates covalent binding with target proteins, while the cyano group contributes to hydrogen bonding interactions. This dual mode of action makes 4-Bromo-2-chloromethyl-5-cyanophenylacetic acid derivatives particularly effective as irreversible inhibitors for certain enzyme targets.

Looking forward, researchers are exploring the potential of this compound in targeted drug delivery systems. Preliminary studies suggest that the bromo substituent can serve as an attachment point for antibody-drug conjugates, opening new possibilities for cancer therapy. Additionally, the cyanophenylacetic acid moiety shows promise for developing PET imaging probes, leveraging its ability to chelate certain radiometals.

In conclusion, 4-Bromo-2-chloromethyl-5-cyanophenylacetic acid (CAS: 1804898-44-9) continues to demonstrate remarkable versatility in pharmaceutical research. Its unique chemical properties make it invaluable for developing novel therapeutic agents across multiple disease areas. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in drug discovery and development pipelines.